Cas no 1495360-04-7 ((4-cyclopropyl-1,3-thiazol-5-yl)methanol)

• Product Name: (4-cyclopropyl-1,3-thiazol-5-yl)methanol
• CAS No: 1495360-04-7
• MF: C₇H₉NOS
• MW: 155.217460393906
• CID: 6400567
• PubChem ID: 82435770
• Update Time: 2024-01-13

(4-cyclopropyl-1,3-thiazol-5-yl)methanol Chemical and Physical Properties

Names and Identifiers

• (4-cyclopropyl-1,3-thiazol-5-yl)methanol
• 5-Thiazolemethanol, 4-cyclopropyl-
• 1495360-04-7
• EN300-1746453

• Inchi： 1S/C7H9NOS/c9-3-6-7(5-1-2-5)8-4-10-6/h4-5,9H,1-3H2
• InChI Key： DJPRMJBQOOOCCR-UHFFFAOYSA-N
• SMILES： S1C(CO)=C(C2CC2)N=C1

Computed Properties

• Exact Mass: 155.04048508g/mol
• Monoisotopic Mass: 155.04048508g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 2
• Complexity: 127
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 61.4Ų

Experimental Properties

• Density: 1.362±0.06 g/cm3(Predicted)
• Boiling Point: 305.6±27.0 °C(Predicted)
• pka: 13.61±0.10(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles 4,5-disubstituted thiazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Thiazoles 4,5-disubstituted thiazoles